Cas no 61165-81-9 (4-acetoxymethylphenylacetic acid)

• Product Name: 4-acetoxymethylphenylacetic acid
• CAS No: 61165-81-9
• MF: C₁₁H₁₂O₄
• MW: 208.210583686829
• CID: 954065
• PubChem ID: 15224349
• Update Time: 2025-04-19

4-acetoxymethylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 4-acetoxymethylphenylacetic acid
• 2-[4-(acetyloxymethyl)phenyl]acetic acid
• 4-(ACETOXYMETHYL)PHENYLACETIC ACID
• Benzeneacetic acid, 4-[(acetyloxy)methyl]-
• 4-Acetoxymethyl-phenylessigsaeure
• acetyl-OMPA
• SCHEMBL9127061
• 61165-81-9
• {4-[(Acetyloxy)methyl]phenyl}acetic acid
• AKOS005064449
• DTXSID20570250

• Inchi： 1S/C11H12O4/c1-8(12)15-7-10-4-2-9(3-5-10)6-11(13)14/h2-5H,6-7H2,1H3,(H,13,14)
• InChI Key： WTGLCAJZNIBTQQ-UHFFFAOYSA-N
• SMILES： O(C(C)=O)CC1C=CC(CC(=O)O)=CC=1

Computed Properties

• Exact Mass: 208.07400
• Monoisotopic Mass: 208.07355886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• PSA: 63.60000
• LogP: 1.37680